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Compound of Interest

Compound Name: 2,4,6,8-Tetraoxanonane
CAS No.: 13353-03-2
Cat. No.: B600147
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the safe handling, storage, and use of 2,4,6,8-
Tetraoxanonane (CAS No. 13353-03-2). The information is compiled to ensure laboratory
safety and maintain the integrity of the compound for research and development purposes.

Chemical and Physical Properties

2,4,6,8-Tetraoxanonane is a colorless to light yellow liquid.[1][2] Its key physical and chemical
properties are summarized in the table below for easy reference.
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Property Value Source
Molecular Formula C5H1204 [3I41[5]1[6]
Molecular Weight 136.15 g/mol [41[5]
Appearance Colorless to light yellow liquid [11[2]
Boiling Point 158-159 °C [2]
Melting Point -42 t0 -40.5 °C [2]
Density 1.0242 g/cm3 (at 25 °C) [2]

Purity >95% - 97% [1]

Shelf Life 2 years [1]

Hazard Identification and Safety Precautions

2,4,6,8-Tetraoxanonane is classified as a flammable liquid and vapor.[4][7] It can also cause
skin and serious eye irritation, and may cause respiratory irritation.[8] It is harmful if swallowed.

[8]

Precautionary Statements:

o Keep away from heat, sparks, open flames, and hot surfaces.[7]

o Keep container tightly closed and store in a well-ventilated place.[3][7][8]

» Ground/bond container and receiving equipment to prevent static discharge.[7]

o Use explosion-proof electrical, ventilating, and lighting equipment.[7]

o Wear protective gloves, protective clothing, eye protection, and face protection.[7][8]
e Avoid breathing vapors, mist, or gas.[3]

» Wash hands thoroughly after handling.[3][8]
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Handling and Storage Procedures

Proper handling and storage are crucial for maintaining the stability of 2,4,6,8-Tetraoxanonane
and ensuring laboratory safety.

Handling

« Ventilation: Handle in a well-ventilated area, preferably in a chemical fume hood.[3][7]
o Personal Protective Equipment (PPE):
o Eye Protection: Wear tightly fitting safety goggles with side-shields.[7]

o Hand Protection: Wear chemical-resistant gloves. Gloves must be inspected prior to use.

[7]
o Skin and Body Protection: Wear impervious, flame-resistant clothing.[7]

» Fire Prevention: Use non-sparking tools and take measures to prevent the build-up of
electrostatic charge.[7] Keep away from all sources of ignition.[7]

e General Hygiene: Avoid contact with skin and eyes.[3] Do not eat, drink, or smoke when
using this product.[8]

Storage

o Temperature: Store in a cool place.[3] Recommended storage temperatures vary, with some
sources suggesting 2-8°C[2] and others a refrigerator. For general long-term storage,
refrigeration is recommended.

o Container: Keep the container tightly closed in a dry and well-ventilated place.[3][7][8]

e Incompatible Materials: Store away from strong oxidizing agents.[8]
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Workflow for Safe Handling and Storage of 2,4,6,8-Tetraoxanonane

Preparation

Review SDS

:

Don Personal Protective Equipment (PPE)
(Goggles, Gloves, Lab Coat)

Proceed to handling

Hangling

Work in a well-ventilated area
(Fume Hood)

;

Ground equipment to prevent static discharge

;

Use non-sparking tools

;

Dispense required amount

After use fter use
Storage ost-Handling
Ensure container is tightly sealed Dispose of waste in a designated hazardous waste container
Store in a cool, dry, well-ventilated area Clean work area
Store at recommended temperature (2-8°C) Wash hands thoroughly

A/

Keep away from incompatible materials
(Strong Oxidizing Agents)

Click to download full resolution via product page

Caption: Workflow for the safe handling and storage of 2,4,6,8-Tetraoxanonane.
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Accidental Release and First Aid Measures
Accidental Release

o Ensure adequate ventilation and remove all sources of ignition.[3][7]

Evacuate personnel to a safe area.[3][7]

Wear appropriate personal protective equipment.[3]

Prevent further leakage or spillage if safe to do so. Do not let the product enter drains.[3][7]

Contain the spill and clean up with an inert absorbent material.

Collect the absorbed material and place it in a suitable, closed container for disposal.[3]

First Aid

e General Advice: Consult a physician. Show the safety data sheet to the doctor in attendance.

[3]
« If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration.[3][7]

e In Case of Skin Contact: Take off immediately all contaminated clothing. Wash off with soap
and plenty of water.[3][7]

e In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes.[3][7]

« |If Swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water.[3][7][8]

Experimental Protocols

While specific experimental applications for 2,4,6,8-Tetraoxanonane are noted in
pharmaceutical and materials science, detailed protocols are not widely published. The
following is a general protocol for its use as a reagent in an organic synthesis reaction, based
on its known properties.

General Protocol for Use in Organic Synthesis
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» Reaction Setup:

o Set up the reaction apparatus (e.g., round-bottom flask with a condenser and magnetic
stirrer) in a chemical fume hood.

o Ensure all glassware is dry.

o The reaction should be conducted under an inert atmosphere (e.g., nitrogen or argon) if
the reactants are air-sensitive.

o Reagent Addition:
o Add the solvent and other reactants to the reaction flask.

o Slowly add the required amount of 2,4,6,8-Tetraoxanonane to the reaction mixture using
a syringe or dropping funnel.

» Reaction Monitoring:

o Monitor the progress of the reaction using an appropriate analytical technique (e.g., TLC,
GC-MS, or LC-MS).

o Work-up:
o Once the reaction is complete, quench the reaction mixture appropriately.
o Perform an aqueous work-up and extract the product with a suitable organic solvent.

o Dry the organic layer over an anhydrous drying agent (e.g., sodium sulfate or magnesium
sulfate).

 Purification:
o Filter off the drying agent.

o Remove the solvent under reduced pressure.
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o Purify the crude product using a suitable technique such as column chromatography,
distillation, or recrystallization.

o Waste Disposal:

o Dispose of all chemical waste according to institutional and local regulations.
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General Experimental Workflow for 2,4,6,8-Tetraoxanonane in Organic Synthesis

Reaction Setup

Assemble dry glassware in fume hood

Y

Establish inert atmosphere (if required)

Proceed to reaction

Reagtion
\ 4

Add solvent and other reactants

A

Slowly add 2,4,6,8-Tetraoxanonane

A

Monitor reaction progress (e.g., TLC, GC-MS)

Reaction complete

Work-up an;r Purification

Quench reaction

A

Aqueous work-up and extraction

Y

Dry organic layer

Y

Purify product (e.g., chromatography)

Final Steps
Y

Characterize purified product

A

Properly dispose of waste
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Caption: General experimental workflow for using 2,4,6,8-Tetraoxanonane in organic
synthesis.

Disposal Considerations

The material can be disposed of by removal to a licensed chemical destruction plant or by
controlled incineration with flue gas scrubbing.[7] Dispose of contents and container in
accordance with local, regional, national, and international regulations.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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